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Compound of Interest

Compound Name: Suvecaltamide

Cat. No.: B1676635

For Researchers, Scientists, and Drug Development Professionals

Abstract

Suvecaltamide (also known as JZP385, CX-8998, and MK-8998) is a novel, selective, state-
dependent modulator of T-type calcium channels currently under investigation for the treatment
of essential tremor and other neurological conditions. This technical guide provides a
comprehensive overview of the chemical structure and a detailed, step-by-step synthesis of
Suvecaltamide. The information presented herein is intended to support researchers and drug
development professionals in their understanding and potential application of this compound.

Chemical Structure and Properties

Suvecaltamide is a phenylacetamide derivative with a chiral center. Its chemical identity is
well-characterized by its IUPAC name, molecular formula, and other identifiers.

Table 1: Chemical Identifiers and Properties of Suvecaltamide
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Identifier

Value

IUPAC Name

2-(4-isopropylphenyl)-N-[(1R)-1-[5-(2,2,2-
trifluoroethoxy)pyridin-2-yllethylJacetamide

Molecular Formula C20H23F3N20:2
Molecular Weight 396.41 g/mol
CAS Number 953778-58-0
Chirality (R)-enantiomer

Below is a 2D representation of the chemical structure of Suvecaltamide.
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 To cite this document: BenchChem. [Suvecaltamide: A Technical Overview of its Chemical
Structure and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676635#chemical-structure-and-synthesis-of-
suvecaltamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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